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Compound of Interest

Compound Name: NCGC00351170

Cat. No.: B15573602

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCGC00351170 is a furoxan derivative that functions as a nitric oxide (NO) donor. The furoxan
heterocycle is known to release nitric oxide, a critical signaling molecule in various
physiological and pathophysiological processes. The therapeutic potential of compounds like
NCGCO00351170 is intrinsically linked to their ability to release NO in a controlled manner.
Therefore, accurate quantification of NO release is paramount for the characterization and
development of this compound.

This document provides detailed protocols for the measurement of nitric oxide release from
NCGC00351170 using common and reliable methods: the Griess assay and a fluorescent
probe-based assay. These methods are suitable for in vitro characterization in various
experimental setups.

Signaling Pathway of NO Release from Furoxans

Furoxans typically require the presence of thiols, such as L-cysteine or glutathione, to release
nitric oxide. The proposed mechanism involves a nucleophilic attack of the thiolate anion on the
furoxan ring, leading to ring-opening and subsequent release of nitric oxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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